Cas no 196866-09-8 ((2E)-1-(4-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(4-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one
• CAS No: 196866-09-8
• MF: C₁₆H₁₃ClO₂
• MW: 272.726223707199
• MDL: MFCD00018700
• CID: 5163067
• Update Time: 2026-03-04

(2E)-1-(4-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(4-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(4-chlorophenyl)-3-(3-methoxyphenyl)-, (2E)-

• MDL： MFCD00018700
• Inchi： 1S/C16H13ClO2/c1-19-15-4-2-3-12(11-15)5-10-16(18)13-6-8-14(17)9-7-13/h2-11H,1H3/b10-5+
• InChI Key： WOIWMJZWHCQKEE-BJMVGYQFSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(=O)/C=C/C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-1-(4-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one

Introduction to (2E)-1-(4-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one (CAS No. 196866-09-8)

(2E)-1-(4-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one, with the CAS number 196866-09-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of an α,β-unsaturated ketone moiety linked to two aromatic rings, has garnered attention due to its structural complexity and potential biological activity. The presence of both chloro and methoxy substituents on the aromatic rings introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and molecular design.

The< strong>α,β-unsaturated ketone core of this compound is a well-known pharmacophore in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The conjugation between the carbonyl group and the double bond enhances the molecule's ability to interact with biological targets, such as enzymes and receptors. Furthermore, the aromatic rings contribute to hydrophobic interactions and can be modulated to fine-tune solubility and bioavailability.

In recent years, there has been a growing interest in developing novel therapeutic agents with< strong>multifunctional properties. The compound (2E)-1-(4-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one exemplifies this trend, as its structure allows for diverse modifications and derivatization. Researchers have explored its potential in various therapeutic areas, including neurodegenerative diseases, cardiovascular disorders, and infectious diseases.

One of the most compelling aspects of this molecule is its< strong>structural versatility. The chloro and methoxy groups can be readily exchanged or modified through various chemical reactions, such as nucleophilic substitution or metal-catalyzed cross-coupling reactions. This flexibility enables the synthesis of a wide range of analogs, each with distinct pharmacological profiles. For instance, replacing the chloro group with a fluoro substituent can alter the compound's metabolic stability and binding affinity to biological targets.

The< strong>biological activity of (2E)-1-(4-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one has been extensively studied in vitro. Preliminary experiments have shown promising results in inhibiting certain enzymes implicated in inflammation and cancer progression. Specifically, the compound has demonstrated inhibitory effects on cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), key enzymes involved in prostaglandin synthesis. These findings suggest that this molecule could serve as a lead compound for developing novel anti-inflammatory agents.

In addition to its enzyme inhibition properties, this compound has also shown potential in interacting with membrane-bound receptors. The< strong>aromatic rings contribute to π-stacking interactions, which are crucial for binding to transmembrane proteins. This property makes it an attractive candidate for drugs targeting receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. Recent studies have highlighted its ability to modulate the activity of β-secretase, an enzyme critical in the pathogenesis of Alzheimer's disease.

The< strong>synthetic accessibility of (2E)-1-(4-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one is another factor that contributes to its significance in pharmaceutical research. The molecule can be synthesized through multiple routes, including condensation reactions between aromatic aldehydes and ketones or via palladium-catalyzed coupling reactions. These synthetic strategies allow for efficient production at scales suitable for both laboratory research and industrial applications.

The< strong>pharmacokinetic profile of this compound is also an area of active investigation. Studies have examined its solubility, permeability, metabolic stability, and excretion pathways. The presence of both lipophilic aromatic rings and polar functional groups suggests that it may exhibit balanced pharmacokinetic properties suitable for oral administration. However, further studies are needed to optimize its bioavailability and minimize potential side effects.

In conclusion, (2E)-1-(4-chlorophenyl)-3-(3-methoxyphenyl)prop-2-en-1-one represents a promising candidate for drug discovery due to its structural complexity, biological activity, synthetic accessibility, and pharmacokinetic potential. Its unique combination of features makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical development.